Cas no 2877762-43-9 (4-{4-(3,4-difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-{4-(3,4-difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine
• CAS No: 2877762-43-9
• MF: C₁₉H₂₀F₂N₆
• MW: 370.399109840393
• CID: 5330665
• Update Time: 2025-11-06

4-{4-(3,4-difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[(3,4-Difluorophenyl)methyl]-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine
• 4-{4-(3,4-difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine

• Inchi： 1S/C19H20F2N6/c1-14-4-5-27(24-14)19-11-18(22-13-23-19)26-8-6-25(7-9-26)12-15-2-3-16(20)17(21)10-15/h2-5,10-11,13H,6-9,12H2,1H3
• InChI Key： DPLXWLRAIXAVIA-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=CC(C)=N2)=CC(N2CCN(CC3=CC=C(F)C(F)=C3)CC2)=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.8±50.0 °C(Predicted)
• pka: 5.70±0.10(Predicted)

Additional information on 4-{4-(3,4-difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine

4-{4-(3,4-Difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine: A Comprehensive Overview

4-{4-(3,4-Difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine, commonly referred to by its CAS number 2877762-43-9, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrimidines, which are well-known for their role in various biological processes and their applications in drug development. The structure of this molecule incorporates a piperazine ring and a pyrazole moiety, both of which contribute to its unique chemical properties and biological activity.

The synthesis of 4-{4-(3,4-Difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. The presence of the 3,4-difluorophenyl group introduces electronic effects that enhance the molecule's stability and bioavailability. Recent studies have highlighted the importance of fluorine atoms in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have demonstrated that 4-{4-(3,4-Difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine exhibits potent inhibitory activity against several oncogenic kinases, including Aurora kinases and CDKs (Cyclin-dependent kinases). These findings suggest that the compound could be developed into a targeted therapy for various cancers.

In addition to its kinase inhibitory properties, this compound has also shown promise in modulating other therapeutic targets. For instance, recent research has explored its potential as an inhibitor of histone deacetylases (HDACs), which are involved in epigenetic regulation. By targeting HDACs, the compound could potentially be used in the treatment of diseases such as Alzheimer's disease and certain types of cancer.

The structural versatility of 4-{4-(3,4-Difluorophenyl)methylpiperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine allows for further modifications to optimize its pharmacokinetic profile. Researchers have been exploring the impact of substituent variations on the compound's solubility, permeability, and metabolic stability. These studies are crucial for translating laboratory findings into clinically viable drugs.

From an environmental standpoint, the synthesis and disposal of CAS No 2877762-43-based compounds must adhere to strict regulatory guidelines to minimize ecological impact. The use of sustainable synthetic methods and eco-friendly reagents is increasingly being emphasized in pharmaceutical research to align with global efforts towards environmental conservation.

In conclusion, 4-{4-(3,4-Difluorophenyl)methylpiperazin-1-yli}-6-(3-methylpyrazolopyrimidine) represents a significant advancement in medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a valuable asset in the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its clinical application in the near future.